Cas no 450843-10-4 (3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl)

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring a cyano group at the 3-position, a hydroxyl group at the 6-position, and a trifluoromethoxy substituent at the 3'-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile functional groups, which enable further derivatization and potential biological activity. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxyl and cyano groups offer sites for chemical modification. Its rigid biphenyl core contributes to structural specificity, making it a valuable intermediate in the synthesis of complex molecules for medicinal chemistry and material science applications.

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl structure

450843-10-4 structure

Product Name:3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl

CAS No:450843-10-4

MF:C₁₄H₈F₃NO₂

MW:279.214034080505

CID:3169265

PubChem ID:17966026

Update Time:2025-06-07

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- [1,1'-BIPHENYL]-3-CARBONITRILE, 6-HYDROXY-3'-(TRIFLUOROMETHOXY)-
- 450843-10-4
- A1-28577
- 3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl
- SCHEMBL5092890
- 4-hydroxy-3-[3-(trifluoromethoxy)phenyl]benzonitrile
- MWURHPVQJMVBDI-UHFFFAOYSA-N
- 6-hydroxy-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carbonitrile
- Inchi： 1S/C14H8F3NO2/c15-14(16,17)20-11-3-1-2-10(7-11)12-6-9(8-18)4-5-13(12)19/h1-7,19H
- InChI Key： MWURHPVQJMVBDI-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(=C1)C1C=C(C#N)C=CC=1O)(F)F

Computed Properties

Exact Mass: 279.05071298Da
Monoisotopic Mass: 279.05071298Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 53.3Å²

3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl Pricemore >>

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TRC	C197790-125mg	3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl	450843-10-4		125mg	$ 565.00	2022-04-01
TRC	C197790-250mg	3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl	450843-10-4		250mg	$ 940.00	2022-04-01
Alichem	A011005258-250mg	3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl	450843-10-4	97%	250mg	$489.60	2023-09-01
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Alichem	A011005258-1g	3-Cyano-6-hydroxy-3'-(trifluoromethoxy)biphenyl	450843-10-4	97%	1g	$1534.70	2023-09-01